Cas no 4890-42-0 (Propyl 3-bromopropanoate)

Propyl 3-bromopropanoate structure
Propyl 3-bromopropanoate structure
Product Name:Propyl 3-bromopropanoate
CAS No:4890-42-0
MF:C6H11BrO2
MW:195.054341554642
CID:1532574
PubChem ID:221876
Update Time:2025-04-21

Propyl 3-bromopropanoate Chemical and Physical Properties

Names and Identifiers

    • Propyl 3-bromopropanoate
    • 3-Brom-propionsaeure-propylester
    • 3-bromo-propionic acid propyl ester
    • AC1L5AYS
    • AR-1L2383
    • AG-F-64897
    • CTK4J1046
    • Propanoic acid, 3-bromo, propyl ester
    • NSC6974
    • AC1Q27SC
    • 3-Brom-propionsaeure-propylester; 3-bromo-propionic acid propyl ester; AC1L5AYS; AR-1L2383; AG-F-64897; CTK4J1046; Propanoic acid, 3-bromo, propyl ester; NSC6974; AC1Q27SC;
    • 4890-42-0
    • NSC-6974
    • DTXSID20278300
    • DXFHVUUGWSXHQY-UHFFFAOYSA-N
    • SCHEMBL1365028
    • Inchi: 1S/C6H11BrO2/c1-2-5-9-6(8)3-4-7/h2-5H2,1H3
    • InChI Key: DXFHVUUGWSXHQY-UHFFFAOYSA-N
    • SMILES: BrCCC(=O)OCCC

Computed Properties

  • Exact Mass: 193.99423
  • Monoisotopic Mass: 193.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 83.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 1.72460
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